2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide

• Molecular Formula: C20H17F3N4OS
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C20H17F3N4OS/c1-13(18(28)25-12-14-6-5-9-24-11-14)29-19-26-16(15-7-3-2-4-8-15)10-17(27-19)20(21,22)23/h2-11,13H,12H2,1H3,(H,25,28)
• InChI Key: QKCPYYZMGWXASZ-UHFFFAOYSA-N
• SMILES: CC(C(=O)NCC1=CN=CC=C1)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Description

2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known to exhibit potent biological activity and has been the subject of extensive research in recent years.

Mechanism of Action

The mechanism of action of 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide is not fully understood. However, it has been suggested that this compound may exert its antitumor activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival. Additionally, this compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide has been shown to exhibit potent biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. Additionally, this compound has been shown to have low toxicity and good pharmacokinetic properties, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide in lab experiments include its potent biological activity, low toxicity, and good pharmacokinetic properties. However, the limitations of using this compound include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide. One potential direction is to further investigate its antitumor activity and explore its potential as a therapeutic agent for cancer. Additionally, further research could be conducted to fully understand its mechanism of action and identify potential targets for drug development. Finally, research could be conducted to explore the potential of this compound in other areas of medicine, such as pain management and inflammation.

Synthesis Methods

The synthesis of 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide is a complex process that involves several steps. The first step involves the reaction of 4-phenyl-6-(trifluoromethyl)-2-pyrimidine thiol with 3-pyridinecarboxaldehyde to form a Schiff base intermediate. This intermediate is then reduced using sodium borohydride to form the desired compound.

Scientific Research Applications

2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(3-pyridinylmethyl)propanamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.